Cas no 2172464-35-4 (3-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid)
3-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid
- 3-[N-ethyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]butanoic acid
- EN300-1520333
- 2172464-35-4
-
- Inchi: 1S/C27H34N2O5/c1-4-29(19(3)16-26(31)32)25(30)15-18(2)13-14-28-27(33)34-17-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-12,18-19,24H,4,13-17H2,1-3H3,(H,28,33)(H,31,32)
- InChI Key: SLUPZVUMLOKOQJ-UHFFFAOYSA-N
- SMILES: O(C(NCCC(C)CC(N(CC)C(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 466.24677219g/mol
- Monoisotopic Mass: 466.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 12
- Complexity: 677
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 95.9Ų
3-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1520333-0.05g |
3-[N-ethyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]butanoic acid |
2172464-35-4 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1520333-0.1g |
3-[N-ethyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]butanoic acid |
2172464-35-4 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1520333-0.25g |
3-[N-ethyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]butanoic acid |
2172464-35-4 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1520333-0.5g |
3-[N-ethyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]butanoic acid |
2172464-35-4 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1520333-1.0g |
3-[N-ethyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]butanoic acid |
2172464-35-4 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1520333-2.5g |
3-[N-ethyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]butanoic acid |
2172464-35-4 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1520333-5.0g |
3-[N-ethyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]butanoic acid |
2172464-35-4 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1520333-10.0g |
3-[N-ethyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]butanoic acid |
2172464-35-4 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1520333-50mg |
3-[N-ethyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]butanoic acid |
2172464-35-4 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1520333-100mg |
3-[N-ethyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]butanoic acid |
2172464-35-4 | 100mg |
$2963.0 | 2023-09-26 |
3-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid Related Literature
-
Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
Additional information on 3-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid
Comprehensive Overview of 3-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid (CAS No. 2172464-35-4)
The compound 3-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid (CAS No. 2172464-35-4) is a specialized organic molecule with significant applications in peptide synthesis and pharmaceutical research. Its structure incorporates a fluorenylmethoxycarbonyl (Fmoc) protecting group, a critical component in solid-phase peptide synthesis (SPPS). This feature makes it highly valuable for researchers developing novel therapeutics, particularly in the fields of oncology, neurology, and immunology, where peptide-based drugs are gaining traction.
Recent advancements in peptide drug discovery have heightened interest in compounds like 3-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid. The Fmoc group is widely recognized for its stability under basic conditions and ease of removal under mild acidic conditions, making it indispensable for modern peptide chemistry. Researchers frequently search for "Fmoc-protected amino acid derivatives" or "CAS 2172464-35-4 applications," reflecting the growing demand for high-purity building blocks in bioconjugation and drug development.
The unique 3-methylpentanamidobutanoic acid backbone of this compound offers enhanced solubility and bioavailability compared to traditional peptide precursors. This property aligns with current trends in drug formulation optimization, a hot topic in pharmaceutical forums. Questions like "How to improve peptide stability in vivo?" or "Best Fmoc-protected intermediates for SPPS" often dominate academic discussions, underscoring the relevance of this compound.
From a synthetic chemistry perspective, the N-ethyl substitution in 3-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid introduces steric effects that can influence peptide chain conformation. This characteristic is particularly valuable when designing constrained peptides or macrocycles—a rapidly expanding area in targeted therapy development. The compound's CAS registry number (2172464-35-4) serves as a crucial identifier for procurement and regulatory documentation across international research collaborations.
Quality control parameters for CAS 2172464-35-4 typically include HPLC purity verification (>98%), mass spectrometry confirmation, and rigorous testing for residual solvents. These specifications cater to the pharmaceutical industry's stringent requirements, where impurities can significantly impact peptide vaccine efficacy or receptor binding affinity. Such considerations directly address common search queries like "HPLC methods for Fmoc-amino acid analysis" or "QC standards for peptide intermediates."
In the context of green chemistry initiatives, synthetic routes for 3-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid are being optimized to reduce hazardous byproducts. This aligns with the increasing focus on sustainable pharmaceutical manufacturing, a subject frequently explored in recent ACS (American Chemical Society) publications. The compound's role in developing biodegradable drug carriers further enhances its environmental profile.
The storage and handling of 3-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid require attention to moisture sensitivity—a characteristic shared by most Fmoc-protected compounds. Best practices recommend desiccated conditions at -20°C, information often sought after in laboratory protocol searches. Its stability data sheets frequently reference "lyophilization techniques for amino acid derivatives," reflecting practical concerns in research settings.
Emerging applications in proteomics research have expanded the utility of this compound beyond traditional peptide synthesis. Its structural features enable incorporation into activity-based probes for enzyme studies, addressing popular research themes like "post-translational modification analysis" or "protease substrate design." The compound's CAS 2172464-35-4 serves as a key reference in these cutting-edge methodologies.
Patent landscapes reveal growing intellectual property activity surrounding derivatives of 3-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid, particularly in targeted drug delivery systems. This commercial interest mirrors academic curiosity about "peptide-drug conjugate technologies" and "Fmoc chemistry innovations"—phrases that consistently rank high in scientific search engine analytics.
In analytical characterization, techniques like 2D-NMR and high-resolution mass spectrometry are essential for verifying the structure of 3-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid. These methods respond to quality assurance challenges frequently discussed in pharmaceutical analytical chemistry circles, where "structural elucidation of complex peptides" remains a persistent technical hurdle.
The future trajectory for CAS 2172464-35-4 appears promising as peptide therapeutics claim a larger share of the biologics market. With increasing searches for "next-generation peptide synthesis reagents" and "modified amino acids for enhanced pharmacokinetics," this compound's scientific and commercial significance will likely continue its upward trend in coming years.
2172464-35-4 (3-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)